molecular formula C17H19FN2 B8488988 1-Benzyl-4-(4-fluorophenyl)pyrrolidin-3-amine

1-Benzyl-4-(4-fluorophenyl)pyrrolidin-3-amine

Cat. No.: B8488988
M. Wt: 270.34 g/mol
InChI Key: XWQQHNDVAHVAEZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Benzyl-4-(4-fluorophenyl)pyrrolidin-3-amine is a useful research compound. Its molecular formula is C17H19FN2 and its molecular weight is 270.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H19FN2

Molecular Weight

270.34 g/mol

IUPAC Name

1-benzyl-4-(4-fluorophenyl)pyrrolidin-3-amine

InChI

InChI=1S/C17H19FN2/c18-15-8-6-14(7-9-15)16-11-20(12-17(16)19)10-13-4-2-1-3-5-13/h1-9,16-17H,10-12,19H2

InChI Key

XWQQHNDVAHVAEZ-UHFFFAOYSA-N

Canonical SMILES

C1C(C(CN1CC2=CC=CC=C2)N)C3=CC=C(C=C3)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Titanium (IV) chloride (179.4 g, 0.94 mol) was added drop wise to a suspension of zinc powder (123.6 g, 1.89 mol) in THF (1200 ml). This solution was heated at 68° C. for one hour, then cooled to RT before rac-(3R,4S)-1-benzyl-3-(4-fluoro-phenyl)-4-nitro-pyrrolidine (94 g, 0.31 mol) in THF (400 ml) was added. The reaction mixture was then stirred at reflux over night. The reaction was cooled to RT, diluted with 3000 ml of Et2O, washed with an aqueous solution of NaHCO3 and the organic phases were dried over Na2SO4. Flash chromatography (SiO2, CH2Cl2/MeOH, 9:1) yielded 18.9 g (22%) of rac-(3S,4R)-1-benzyl-4-(4-fluoro-phenyl)-pyrrolidin-3-ylamine as a brown oil.
Quantity
94 g
Type
reactant
Reaction Step One
Name
Quantity
400 mL
Type
solvent
Reaction Step One
Name
Quantity
3000 mL
Type
solvent
Reaction Step Two
Quantity
179.4 g
Type
catalyst
Reaction Step Three
Name
Quantity
1200 mL
Type
solvent
Reaction Step Four
Name
Quantity
123.6 g
Type
catalyst
Reaction Step Four

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